Cas no 52298-77-8 (Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-)
52298-77-8 structure
Product Name:Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-
CAS No:52298-77-8
MF:C8H14N4O3
MW:214.221761226654
CID:359958
PubChem ID:793109
Update Time:2025-04-19
Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]-
- 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]ethanol
- 2-((4,6-Dimethoxy-1,3,5-triazin-2-yl)(methyl)amino)ethanol
- REGID_for_CID_793109
- 52298-77-8
- CBDivE_015773
- SCHEMBL11765015
- SMR000054438
- Oprea1_088189
- HMS2285J22
- AKOS012155528
- CHEMBL1501139
- Cambridge id 5108292
- MLS000104503
-
- Inchi: 1S/C8H14N4O3/c1-12(4-5-13)6-9-7(14-2)11-8(10-6)15-3/h13H,4-5H2,1-3H3
- InChI Key: XXAQHEVFBJEYJX-UHFFFAOYSA-N
- SMILES: OCCN(C)C1N=C(N=C(N=1)OC)OC
Computed Properties
- Exact Mass: 214.10672
- Monoisotopic Mass: 214.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 89.39
Ethanol, 2-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methylamino]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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